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Compound of Interest

Compound Name: PD 120697

CAS No.: 108351-91-3

Cat. No.: B1678598

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 120697 is an orally active and potent dopamine D2 receptor agonist. Due to its high

potency and specific pharmacological activity, it is a valuable tool for in vitro and in vivo studies

of the dopaminergic system. This document provides detailed application notes and safety

protocols for the handling and use of PD 120697 in a research setting. As a potent neuroactive

compound, it is imperative that all safety precautions are strictly followed to minimize the risk of

exposure.
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Property Value Reference

IUPAC Name
4-(1,2,5,6-Tetrahydro-1-propyl-

3-pyridinyl)-2-thiazolamine
N/A

Molecular Formula C12H19N3S N/A

Molecular Weight 237.36 g/mol N/A

Solubility Soluble in water.[1] Pramipexole as analog

Stability
Stable under recommended

storage conditions.[1]
Pramipexole as analog

Storage

Keep container tightly closed

in a dry and well-ventilated

place. To maintain product

quality, keep refrigerated.[1]

Pramipexole as analog

Mechanism of Action
PD 120697 is a selective agonist for the dopamine D2 receptor. Dopamine receptors are G

protein-coupled receptors (GPCRs) that are prominent in the vertebrate central nervous

system. The D2-like receptors (D2, D3, and D4) are coupled to Gαi/o proteins. Activation of the

D2 receptor by an agonist like PD 120697 initiates a signaling cascade that primarily inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn,

affects the activity of protein kinase A (PKA) and downstream signaling pathways.
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Preparation

In Vitro Assay

Cleanup and Disposal

Don Personal
Protective Equipment

(Gloves, Lab Coat, Goggles)

Weigh PD 120697
in a Chemical Fume Hood

Prepare Stock Solution
(e.g., in DMSO or water)

Prepare Serial Dilutions
in Assay Buffer

Add Dilutions to
Cell Culture Plate

Incubate at 37°C

Add Forskolin and
Incubate

Measure cAMP Levels

Decontaminate Glassware
and Surfaces

Dispose of Liquid and
Solid Waste as Hazardous

Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1678598/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-pd-120697
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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